molecular formula C4H7FO B1614892 Butanoyl fluoride CAS No. 461-53-0

Butanoyl fluoride

Cat. No. B1614892
CAS RN: 461-53-0
M. Wt: 90.1 g/mol
InChI Key: GSJWYIDMIRQHMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butanoyl fluoride is a useful research compound. Its molecular formula is C4H7FO and its molecular weight is 90.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Butanoyl fluoride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butanoyl fluoride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

461-53-0

Product Name

Butanoyl fluoride

Molecular Formula

C4H7FO

Molecular Weight

90.1 g/mol

IUPAC Name

butanoyl fluoride

InChI

InChI=1S/C4H7FO/c1-2-3-4(5)6/h2-3H2,1H3

InChI Key

GSJWYIDMIRQHMV-UHFFFAOYSA-N

SMILES

CCCC(=O)F

Canonical SMILES

CCCC(=O)F

Other CAS RN

461-53-0

Origin of Product

United States

Synthesis routes and methods

Procedure details

The following run illustrates the metathetical reaction of impure heptafluorobutyryl fluoride with butyric acid in the presence of butyric anhydride to give heptafluorobutyric acid and butyryl fluoride and the recovery of products from the reaction mixture by fractional distillation.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.